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Compound of Interest

Compound Name: 4-Chlorophenyl isocyanate

Cat. No.: B047164

Technical Support Center: 4-Chlorophenyl
Isocyanate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on safely handling 4-Chlorophenyl isocyanate and mitigating its
lachrymatory effects.

Frequently Asked Questions (FAQSs)

Q1: What is 4-Chlorophenyl isocyanate and why is it a concern?

Al: 4-Chlorophenyl isocyanate (CAS No. 104-12-1) is a chemical intermediate used in the
manufacturing of pharmaceuticals, herbicides, and pesticides.[1] It is a lachrymator, a
substance that irritates the eyes and causes tearing.[2][3] It is classified as toxic if swallowed
and fatal if inhaled.[4] Exposure can cause severe eye and skin irritation, respiratory
sensitization, and potential lung damage.[2][3]

Q2: What are the immediate symptoms of exposure to 4-Chlorophenyl isocyanate?

A2: Exposure can lead to a burning sensation in the eyes, redness, tearing, inflammation, and
possible corneal injury.[2][3] Inhalation may cause respiratory tract irritation, and skin contact
can result in irritation and sensitization, which is an allergic reaction upon re-exposure.[2][3]

Q3: What personal protective equipment (PPE) is required when handling this chemical?
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A3: Appropriate PPE includes chemical splash goggles, protective gloves, and protective
clothing to prevent skin exposure.[2] A NIOSH/MSHA or European Standard EN 149 approved
respirator should be used if ventilation is inadequate or if irritation is experienced.[5] All
handling should be performed in a chemical fume hood.[6]

Q4: How should 4-Chlorophenyl isocyanate be stored?

A4: It should be stored in a tightly closed container in a cool, dry, and well-ventilated area away
from incompatible substances such as water, acids, strong oxidizing agents, strong bases,
alcohols, and amines.[2][4][7] It is moisture-sensitive and can react with water to produce
carbon dioxide, which can lead to container pressurization and potential rupture.[2]

Q5: What is the proper procedure for disposing of 4-Chlorophenyl isocyanate waste?

A5: Waste material must be disposed of in accordance with national and local regulations. Do
not mix with other waste. Uncleaned containers should be handled as the product itself. For
spills, the material should be collected and neutralized with a suitable decontamination solution
before disposal.[8]

Troubleshooting Guides
Issue: Accidental Eye Exposure

Symptoms: Burning sensation, redness, excessive tearing, inflammation.[2][3]
Immediate Actions:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3]

e Remove contact lenses if present and easy to do so.

o Seek immediate medical attention.[2][3]

Issue: Accidental Skin Contact

Symptoms: Skin irritation, redness. May cause an allergic skin reaction upon re-exposure.[2][3]

Immediate Actions:
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» Immediately flush the skin with soap and plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[3]

o Get medical aid if irritation or other symptoms occur.[2]

e Wash contaminated clothing before reuse.[3]

Issue: Inhalation of Vapors or Dust

Symptoms: Respiratory tract irritation.[3] High concentrations can affect mucous membranes
and may lead to serious respiratory issues.[3]

Immediate Actions:

Remove the individual to fresh air immediately.[3]

If breathing is difficult, provide oxygen.[3]

If breathing has stopped, give artificial respiration.[3]

Seek immediate medical attention.[3]

Issue: Small Spill of 4-Chlorophenyl Isocyanate

Immediate Actions:

Evacuate unnecessary personnel from the area.
o Ensure adequate ventilation.
» Wear appropriate PPE, including respiratory protection.

o Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or diatomite.[6]
[8] Avoid using materials like cement powder.[8]

e Sweep or vacuum the material into a suitable, labeled disposal container. Do not fill the
container more than halfway to allow for any gas expansion.[2][8]

e Do not add water directly to the isocyanate.[2]
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o Decontaminate the spill area with a suitable solution.[8]

Quantitative Data

Parameter Value Reference
Molecular Formula C7HACINO [2]
Molecular Weight 153.57 g/mol [2]

White to yellow crystals or
Appearance

[1]9]

liquid
Melting Point 27-31°C [2]
Boiling Point 203-204 °C [2]
Flash Point 90 °C (194 °F) 2]
Vapor Pressure 0.3 mm Hg @ 20 °C [2]
NFPA Health Rating 4 (Severe Hazard) [2]

Experimental Protocols

Standard Handling Protocol for 4-Chlorophenyl

Isocyanate

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[2] All personnel must be trained on the hazards and proper handling procedures.

o Personal Protective Equipment (PPE): Don chemical splash goggles, appropriate gloves,

and a lab coat.[2] If there is a risk of inhalation, use a NIOSH/MSHA approved respirator.[5]

o Work Area: Conduct all work in a well-ventilated chemical fume hood.[6]

o Dispensing:

o Minimize the generation of dust.[2]

o Carefully weigh the required amount in a tared, sealed container.
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o Keep the container tightly closed when not in use.[2]

Reaction:
o If the reaction is exothermic, use appropriate cooling measures.

o Be aware that isocyanates can react vigorously with compounds containing active
hydrogen, such as water, alcohols, and amines.[10]

Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.
o Clean all equipment used.

o Dispose of waste according to institutional and local guidelines.

Spill Decontamination Protocol

Containment: For a small spill, contain the liquid or solid with an inert absorbent material.[3]
Neutralization: Prepare one of the following decontamination solutions:

o Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make
100%.[8]

o Formulation 2: 3-8% concentrated ammonia solution, 0.2-2% liquid detergent, and water
to make 100%.[8]

Application: Carefully apply the decontamination solution to the absorbed spill. The reaction
may produce carbon dioxide, so do not seal the waste container tightly.[8]

Contact Time: Allow the decontamination solution to stand for at least 10 minutes.[8]
Cleanup: Mop up the neutralized material and place it in a properly labeled waste container.

Ventilation: Ensure the area is well-ventilated during and after the cleanup process.[8]
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Visualizations
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Click to download full resolution via product page

Caption: Workflow for responding to accidental exposure to 4-Chlorophenyl Isocyanate.
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Caption: General workflow for safely handling 4-Chlorophenyl Isocyanate in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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